N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide

• IUPAC Name: N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide
• InChI: InChI=1S/C13H15N3O2S/c1-10-14-12(19-15-10)13(18)16(7-8-17)9-11-5-3-2-4-6-11/h2-6,17H,7-9H2,1H3
• InChI Key: JSEWCMKCLHXXOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)C(=O)N(CCO)CC2=CC=CC=C2
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains a thiadiazole ring, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide is not fully understood. However, it is believed to act through multiple pathways, including inhibition of DNA synthesis, inhibition of protein synthesis, and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to possess antifungal and antibacterial properties. Additionally, it has been found to have analgesic effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide in lab experiments is its diverse range of biological activities. It has been shown to exhibit anticancer, antifungal, antibacterial, anti-inflammatory, and analgesic properties. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide. One potential area of research is the development of more efficient synthesis methods to improve yield and reduce costs. Additionally, further studies are needed to elucidate its mechanism of action and optimize its use in lab experiments. Furthermore, research on its potential applications in the treatment of Alzheimer's disease and other neurological disorders is warranted. Finally, more studies are needed to evaluate its safety and toxicity profiles.

Synthesis Methods

The synthesis of N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide can be achieved through a multistep procedure. The first step involves the reaction of 2-amino-3-methyl-1,2,4-thiadiazole with benzyl chloride to form N-benzyl-3-methyl-1,2,4-thiadiazol-5-amine. The second step is the reaction of N-benzyl-3-methyl-1,2,4-thiadiazol-5-amine with ethylene oxide to form N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazol-5-amine. The final step involves the reaction of N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazol-5-amine with ethyl chloroformate to form this compound.

Scientific Research Applications

N-benzyl-N-(2-hydroxyethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer, antifungal, and antibacterial properties. It has also been investigated for its potential as an anti-inflammatory and analgesic agent. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease.